Cas no 438221-08-0 (4-(difluoromethyl)-6-methylpyrimidine-2-thiol)

• Product name: 4-(difluoromethyl)-6-methylpyrimidine-2-thiol
• CAS No: 438221-08-0
• MF: C₆H₆N₂F₂S
• MW: 176.187
• MDL: MFCD03074342
• CID: 3058733
• PubChem ID: 7015015

4-(difluoromethyl)-6-methylpyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-6-methylpyrimidine-2-thiol
• 438221-08-0
• BBL039620
• 4-(difluoromethyl)-6-methyl-1H-pyrimidine-2-thione
• STK349006
• AKOS000307986
• EN300-228307
• C6H6F2N2S
• 4-(difluoromethyl)-6-methyl-pyrimidine-2-thiol

• MDL： MFCD03074342
• Inchi： InChI=1S/C6H6F2N2S/c1-3-2-4(5(7)8)10-6(11)9-3/h2,5H,1H3,(H,9,10,11)
• InChI Key： FJPRPNXINAOUPC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 176.02197570Da
• Monoisotopic Mass: 176.02197570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on 4-(difluoromethyl)-6-methylpyrimidine-2-thiol

Research Brief on 4-(Difluoromethyl)-6-methylpyrimidine-2-thiol (CAS: 438221-08-0): Recent Advances and Applications

The compound 4-(difluoromethyl)-6-methylpyrimidine-2-thiol (CAS: 438221-08-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both difluoromethyl and thiol functional groups, exhibits unique physicochemical properties that make it valuable for various applications, particularly in medicinal chemistry and agrochemical development. Recent studies have focused on its synthetic routes, biological activities, and potential as a building block for more complex molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 4-(difluoromethyl)-6-methylpyrimidine-2-thiol derivatives. The research team synthesized several analogs and evaluated their efficacy against drug-resistant bacterial strains. The results demonstrated promising activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. The presence of the difluoromethyl group was found to significantly enhance membrane permeability, while the thiol moiety contributed to target binding affinity.

In the field of agrochemicals, recent patent applications (WO2023052141, 2023) have disclosed novel uses of 438221-08-0 as a key intermediate in the synthesis of fungicidal compounds. The difluoromethylpyrimidine core has shown particular effectiveness against phytopathogenic fungi, including Botrytis cinerea and Fusarium species. Molecular docking studies suggest that these compounds inhibit fungal cytochrome P450 enzymes, disrupting ergosterol biosynthesis.

From a synthetic chemistry perspective, innovative approaches to the preparation of 4-(difluoromethyl)-6-methylpyrimidine-2-thiol have been developed. A 2024 publication in Organic Process Research & Development described a continuous-flow process that improves yield (85% vs. traditional batch method's 62%) while reducing hazardous waste generation. This advancement addresses previous challenges in scaling up production of this valuable intermediate.

The compound's potential in drug discovery was further highlighted in a recent structure-activity relationship (SAR) study focusing on kinase inhibitors. Researchers found that incorporation of the 4-(difluoromethyl)-6-methylpyrimidine-2-thiol scaffold into lead compounds enhanced selectivity for certain tyrosine kinases while maintaining favorable pharmacokinetic properties. This finding opens new avenues for developing targeted cancer therapies with reduced off-target effects.

Ongoing research is investigating the metabolic stability and toxicity profile of 438221-08-0 derivatives. Preliminary results from in vitro hepatic microsome studies indicate that the difluoromethyl group confers improved metabolic stability compared to non-fluorinated analogs, though further in vivo studies are needed to fully characterize the safety profile of these compounds.

In conclusion, 4-(difluoromethyl)-6-methylpyrimidine-2-thiol represents a versatile scaffold with demonstrated applications across multiple domains of chemical biology. Its unique structural features continue to inspire novel synthetic approaches and therapeutic applications, positioning it as an important compound in contemporary medicinal and agricultural chemistry research.